Cas no 1258640-42-4 (5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1258640-42-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4582836
• Update Time: 2025-07-23

5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-(dimethylamino)-1-methyl-3-(1-methylethyl)-

• Inchi： 1S/C10H17N3O/c1-7(2)9-8(6-14)10(12(3)4)13(5)11-9/h6-7H,1-5H3
• InChI Key： SFTUSMHYANBCQA-UHFFFAOYSA-N
• SMILES： N1(C)C(N(C)C)=C(C=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1258640-42-4)

5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic aldehyde derivative has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure, featuring a pyrazole core substituted with dimethylamino, methyl, and isobutyl groups, contributes to its diverse chemical reactivity and biological activity.

The CAS No. 1258640-42-4 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research. The pyrazole ring is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the aldehyde group at the 4-position enhances the compound’s utility as a synthetic intermediate, enabling further derivatization and functionalization.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde, making it more accessible for research purposes. These improvements include catalytic processes that minimize byproducts and enhance yield, aligning with the growing demand for sustainable chemical synthesis.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The dimethylamino group introduces basicity, which can be exploited in designing molecules that interact with acidic pharmacophores in biological systems. Additionally, the isobutyl substituent provides steric bulk, influencing the compound’s binding affinity and selectivity.

Current research in this area has highlighted the compound’s role as a precursor in synthesizing bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The pyrazole core’s versatility allows for modifications that can fine-tune pharmacological profiles, making it a valuable tool for medicinal chemists.

The aldehyde functionality at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a versatile handle for further chemical transformations. This feature has been leveraged in constructing more complex molecules through condensation reactions with nucleophiles or oxidation processes to yield carboxylic acids. Such transformations are crucial for developing libraries of compounds for high-throughput screening.

In addition to its synthetic significance, 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has shown promise in preclinical studies. Researchers have explored its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These investigations underscore the compound’s potential as a lead molecule for drug development.

The growing interest in heterocyclic compounds like pyrazole derivatives stems from their broad spectrum of biological activities and favorable pharmacokinetic properties. The structural features of 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde make it an attractive candidate for further exploration in this context. Its ability to modulate multiple targets simultaneously could lead to the discovery of multitarget drugs, which are increasingly sought after in modern medicine.

From a synthetic chemistry perspective, the preparation of 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde exemplifies the ingenuity required to develop complex organic molecules efficiently. Recent innovations in catalysis and flow chemistry have further streamlined its synthesis, reducing costs and environmental impact while improving scalability.

The compound’s role as an intermediate has also been highlighted in industrial applications, where it serves as a building block for larger molecules used in pharmaceuticals and agrochemicals. Its stability under various reaction conditions makes it a reliable choice for synthetic routes that require harsh reagents or prolonged reaction times.

Future directions in research on 5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde may focus on optimizing its pharmacological properties through structure-based drug design. Computational methods such as molecular docking and quantum mechanical calculations can aid in predicting how modifications to its structure will affect its biological activity.

The integration of machine learning techniques into drug discovery pipelines has also opened new avenues for exploring the potential of this compound. By leveraging large datasets and predictive models, researchers can accelerate the identification of promising derivatives without extensive experimental screening.

In conclusion,5-(dimethylamino)-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of reactivity and biological potential makes it a valuable asset in pharmaceutical research. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further.